Cas no 2413877-00-4 (1-Azabicyclo[3.2.1]octan-4-amine;dihydrochloride)

• Product Name: 1-Azabicyclo[3.2.1]octan-4-amine;dihydrochloride
• CAS No: 2413877-00-4
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• CID: 6496646
• PubChem ID: 146050131
• Update Time: 2025-05-22

1-Azabicyclo[3.2.1]octan-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-azabicyclo[3.2.1]octan-4-amine dihydrochloride
• EN300-7565043
• 1-Azabicyclo[3.2.1]octan-4-amine;dihydrochloride
• 2413877-00-4

• Inchi： 1S/C7H14N2.2ClH/c8-7-2-4-9-3-1-6(7)5-9;;/h6-7H,1-5,8H2;2*1H
• InChI Key： NPHRWMYLOIFSFS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCC(C(CC1)C2)N

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Azabicyclo[3.2.1]octan-4-amine;dihydrochloride

1-Azabicyclo[3.2.1]octan-4-amine dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2413877-00-4, commonly referred to as 1-Azabicyclo[3.2.1]octan-4-amine dihydrochloride, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their versatile applications in drug design and synthesis. The azabicyclo[3.2.1]octane framework is particularly interesting due to its rigid structure and potential for bioactivity, making it a valuable molecule for researchers in various scientific disciplines.

Recent studies have highlighted the importance of bicyclic amines in medicinal chemistry, particularly in the development of novel therapeutic agents. The azabicyclo[3.2.1]octane system has been explored for its ability to act as a scaffold in drug design, offering a platform for the incorporation of various functional groups that can enhance bioavailability and target specificity. For instance, researchers have investigated the potential of this compound as a precursor for developing antagonists or agonists targeting specific receptors, such as GPCRs (G-protein coupled receptors), which are critical in numerous physiological processes.

The synthesis of 1-Azabicyclo[3.2.1]octan-4-amine dihydrochloride involves a multi-step process that typically begins with the preparation of the bicyclic framework followed by functionalization to introduce the amine group. The dihydrochloride salt form is often preferred due to its enhanced solubility and stability, which are crucial properties for pharmaceutical applications. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, opening new avenues for stereochemistry studies and chiral drug development.

In terms of biological activity, 1-Azabicyclo[3.2.1]octan-4-amine dihydrochloride has shown promise in preclinical models, particularly in assays evaluating its potential as a modulator of ion channels or enzyme inhibitors. For example, studies have demonstrated its ability to interact with voltage-gated sodium channels, suggesting its potential role in treating conditions such as epilepsy or chronic pain. Additionally, computational modeling techniques have been employed to predict its binding affinities to various protein targets, further underscoring its versatility as a lead compound in drug discovery.

The structural rigidity of the azabicyclo[3.2.1]octane core provides unique opportunities for molecular diversity through substitution at different positions on the ring system. This has led to the exploration of derivatives with varying side chains and functional groups, each exhibiting distinct pharmacological profiles. For instance, substituting the amine group with electron-withdrawing or donating groups can significantly alter the compound's interaction with biological targets, offering a wide range of possibilities for optimization in drug development.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have been instrumental in confirming the structure and purity of 1-Azabicyclo[3.2.1]octan-4-amine dihydrochloride. These methods provide critical insights into the compound's stereochemistry and conformational dynamics, which are essential for understanding its pharmacokinetic properties and bioavailability.

In conclusion, 1-Azabicyclo[3.2.1]octan-4-amine dihydrochloride represents a compelling example of how structural complexity can be harnessed to create molecules with significant therapeutic potential. Its unique bicyclic framework, combined with recent advances in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial drug development.